(5Z)-5-(2-butoxybenzylidene)-2-(2-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Specification

• Molecular Formula: C22H21N3O2S
• Molecular Weight: 391.5 g/mol
• IUPAC Name: (5Z)-5-[(2-butoxyphenyl)methylidene]-2-(2-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• Standard InChI: InChI=1S/C22H21N3O2S/c1-3-4-13-27-18-12-8-6-10-16(18)14-19-21(26)25-22(28-19)23-20(24-25)17-11-7-5-9-15(17)2/h5-12,14H,3-4,13H2,1-2H3/b19-14-
• Standard InChI Key: RFBVLFCDVJXOBO-RGEXLXHISA-N
• Isomeric SMILES: CCCCOC1=CC=CC=C1/C=C\2/C(=O)N3C(=NC(=N3)C4=CC=CC=C4C)S2
• Canonical SMILES: CCCCOC1=CC=CC=C1C=C2C(=O)N3C(=NC(=N3)C4=CC=CC=C4C)S2

Introduction

(5Z)-5-(2-butoxybenzylidene)-2-(2-methylphenyl)thiazolo[3,2-b]triazol-6(5H)-one is a complex organic compound belonging to the class of thiazole and triazole derivatives. This compound is of significant interest in medicinal chemistry due to its potential biological activities, including antimicrobial and anticancer properties. The structural complexity arises from the combination of thiazole and triazole rings, which are known for their diverse pharmacological applications.

Chemical Formula and Molecular Weight

• Molecular Formula: C22H21N3O2S

• Molecular Weight: 391.5 g/mol.

Synthesis

The synthesis of (5Z)-5-(2-butoxybenzylidene)-2-(2-methylphenyl)thiazolo[3,2-b]triazol-6(5H)-one typically involves multi-step reactions. Common methods include the condensation of specific reactants such as butoxybenzaldehyde and substituted phenyl compounds. The reaction conditions, such as temperature, solvent choice, and reaction time, are critical for optimizing yield and purity.

Analytical Methods

Analytical methods like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are typically employed to confirm the structure of the synthesized compound.

Mechanism of Action

The mechanism of action for this compound is not fully elucidated but may involve interactions with specific biological targets. Further studies are needed to provide quantitative data on its efficacy and specificity towards these targets.

Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight	Biological Activity
(5Z)-5-(2-butoxybenzylidene)-2-(4-tert-butylphenyl)thiazolo[3,2-b]triazol-6(5H)-one	C25H27N3O2S	433.6 g/mol	Potential pharmaceutical applications
(5Z)-5-(2-butoxybenzylidene)-2-(2-methylphenyl)thiazolo[3,2-b]triazol-6(5H)-one	C22H21N3O2S	391.5 g/mol	Antimicrobial and anticancer properties
(5Z)-2-(3-chlorophenyl)-5-(2,3-dimethoxybenzylidene)thiazolo[3,2-b]triazol-6(5H)-one	-	-	Potential therapeutic applications in oncology and neurology

Future Research Directions

Future studies should focus on elucidating the mechanism of action and evaluating the efficacy of (5Z)-5-(2-butoxybenzylidene)-2-(2-methylphenyl)thiazolo[3,2-b]triazol-6(5H)-one in various biological systems. This could involve in vitro and in vivo experiments to assess its potential as a therapeutic agent.